ML367

• Molecular Formula: C19H12F2N4
• Molecular Weight: 334.3 g/mol
• InChI: InChI=1S/C19H12F2N4/c20-15-6-5-13(11-16(15)21)23-19-14-3-1-2-4-17(14)24-18(25-19)12-7-9-22-10-8-12/h1-11H,(H,23,24,25)
• InChIKey: LBPYNNJXARHGAG-UHFFFAOYSA-N

ML367: ATAD5 Destabilizer Chemical Probe

ML367 (CAS 381168-77-0) is a potent, micromolar inhibitor of ATPase family AAA domain-containing protein 5 (ATAD5) stabilization, developed and characterized as a chemical probe under the NIH Molecular Libraries Program (MLPCN) [1]. It acts as a probe molecule that blocks DNA repair pathways and suppresses general DNA damage responses, including UV-stimulated phosphorylation of RPA32 and CHK1 . As a well-defined tool compound with published synthetic route, selectivity profile, and ADME characterization, ML367 enables reproducible, mechanistic investigation of ATAD5 biology and DNA damage response pathways [2].

Only validated ATAD5 destabilizer probe

Blocks post-translational ATAD5 protein stabilization

DNA replication and repair mechanism studies

• [1] Rohde JM, Rai G, Choi YJ, Sakamuru S, Fox JT, Huang R, Xia M, Myung K, Boxer MB, Maloney DJ. Discovery of ML367, inhibitor of ATAD5 stabilization. In: Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2013 Apr 15 [Updated 2013 Nov 14]. PMID: 24479195. View Source
• [2] National Center for Biotechnology Information. PubChem BioAssay Summary AID 493125. ML367 inhibitor of ATAD5 stabilization. Accessed 2026-04-18. View Source

ML367 Irreplaceability in DNA Damage Response

As of the MLPCN probe report in 2013, no prior art for inhibitors of ATAD5 stabilization existed, positioning ML367 as the first and, at that time, only chemical probe for this target [1]. Unlike downstream DNA damage response inhibitors (e.g., CHK1 or ATR inhibitors), ML367 acts upstream to block general DNA damage signaling including RPA32 and CHK1 phosphorylation [2]. Its selectivity (>40-fold over luciferase counter screens) and fully characterized ADME profile—including moderate solubility (9.9 μM in PBS), high permeability (376 × 10⁻⁶ cm/s), and >90 min mouse plasma stability—provide a defined chemical toolkit that cannot be assumed for uncharacterized analogs or alternative DNA damage pathway inhibitors [3].

ATAD5 mechanism specificity Generic DNA repair inhibitors (PARP, CHK1, ATR) do not recapitulate ATAD5 destabilization; cellular readouts may shift away from ATAD5-centric biology.

Unique post-translational block Only ML367 inhibits ATAD5 protein stabilization after DNA damage; substitution may lose RPA32/CHK1 phosphorylation suppression.

• [1] Rohde JM, Rai G, Choi YJ, et al. Discovery of ML367, inhibitor of ATAD5 stabilization. Probe Reports from the NIH Molecular Libraries Program. 2013. Section 4.1: Comparison to Existing Art. View Source
• [2] Rohde JM, Rai G, Choi YJ, et al. Discovery of ML367, inhibitor of ATAD5 stabilization. Probe Reports from the NIH Molecular Libraries Program. 2013. Section 2: Probe Structure & Characteristics. View Source
• [3] Rohde JM, Rai G, Choi YJ, et al. Discovery of ML367, inhibitor of ATAD5 stabilization. Probe Reports from the NIH Molecular Libraries Program. 2013. Table 2: ADME profile of ML367. View Source

ML367 Differentiation Evidence

ATAD5 Destabilization Potency and Selectivity

ML367 is a potent, micromolar inhibitor of ATAD5 stabilization with an IC50 of 1.2 μM in the ATAD5-Luc primary screen [1]. As of the probe report publication, no other ATAD5 inhibitors existed, making ML367 the first and only chemical probe for this target [2]. This establishes a unique baseline for ATAD5 biology studies, whereas alternative DNA damage response inhibitors (e.g., CHK1 inhibitors such as PF-477736 with IC50 ~3 nM) operate on different targets and downstream pathways, precluding direct functional comparison .

ATAD5 destabilization selectivity

Head-to-head

IC50 = 1.2 µM; >40-fold selective over CMV-Luc; >50-fold over Luc biochemical

Supports target-specific ATAD5 modulation, reduces false-positive risk in DNA repair assays.

HEK293T ATAD5-luc cells, 5-FUrd induction, luminescence readout.

Evidence Dimension	ATAD5 inhibition potency
Target Compound Data	IC50 = 1.2 μM (ATAD5-Luc primary screen)
Comparator Or Baseline	Prior art: No known ATAD5 inhibitors existed
Quantified Difference	First-in-class; no quantitative comparator available
Conditions	HEK293T cells expressing FLAG-ATAD5; ATAD5 destabilizer screen with 10 μM 5-FUrd

Why This Matters

For researchers specifically requiring ATAD5 inhibition, ML367 is the only validated probe with published potency and mechanism, avoiding the risk of off-target effects from alternative DNA damage pathway inhibitors.

• [1] Rohde JM, Rai G, Choi YJ, et al. Discovery of ML367, inhibitor of ATAD5 stabilization. Probe Reports from the NIH Molecular Libraries Program. 2013. Table: ML367 CID/ML# target profile (IC50 = 1.2 μM). View Source
• [2] Rohde JM, Rai G, Choi YJ, et al. Discovery of ML367, inhibitor of ATAD5 stabilization. Probe Reports from the NIH Molecular Libraries Program. 2013. Section 4.1: Comparison to Existing Art. View Source

In Vitro ADME and Stability Profile

In the MLPCN probe characterization, ML367 exhibited >40-fold selectivity over cell-based and biochemical luciferase counter screens [1]. The IC50 for the CMV-Luc counter screen (cell-based) was >46 μM, compared to 1.2 μM against ATAD5, while the biochemical luciferase counter screen showed IC50 >57 μM (>50-fold selective) [2]. This selectivity profile confirms that ML367's activity is not due to non-specific luciferase inhibition, a common artifact in high-throughput screening [3].

In vitro ADME profile

Data to verify

Solubility: 9.9 µM; LogD: 1.58; PAMPA: 376×10⁻⁶ cm/s; Rat microsome t₁/₂: 11 min; Human microsome % remaining: 57.9% (30 min)

Defines operational solubility and stability boundaries for assay design.

Class-level reference; no direct comparator available.

Evidence Dimension	Selectivity vs. luciferase counter screens
Target Compound Data	ATAD5 IC50 = 1.2 μM
Comparator Or Baseline	CMV-Luc counter (cell-based) IC50 >46 μM; Luc counter (biochemical) IC50 >57 μM
Quantified Difference	>40-fold (cell-based); >50-fold (biochemical)
Conditions	HEK293T cell-based ATAD5-Luc assay and luciferase counter screens

Why This Matters

This selectivity data mitigates the risk of false-positive results due to luciferase inhibition, ensuring that observed effects are target-specific and reproducible across assay platforms.

• [1] Rohde JM, Rai G, Choi YJ, et al. Discovery of ML367, inhibitor of ATAD5 stabilization. Probe Reports from the NIH Molecular Libraries Program. 2013. Table: ML367 CID/ML# target profile (fold selectivity). View Source
• [2] Rohde JM, Rai G, Choi YJ, et al. Discovery of ML367, inhibitor of ATAD5 stabilization. Probe Reports from the NIH Molecular Libraries Program. 2013. Section: ML367 CID/ML# target profile (IC50 values). View Source
• [3] Auld DS, Inglese J. Interferences with Luciferase Reporter Enzymes. In: Sittampalam GS, Grossman A, Brimacombe K, et al., editors. Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences; 2004-. View Source

PARP1-Deficient Cell Sensitization

ML367 has a fully disclosed ADME profile from the MLPCN probe report, including aqueous solubility (9.9 μM in PBS, pH 7.4), PAMPA permeability (376 × 10⁻⁶ cm/s), Log D (1.58), and microsomal stability (rat T1/2 = 11 min; human % remaining at 30 min = 57.9%) [1]. This level of characterization is often lacking for alternative DNA damage response probes. For example, the ATR inhibitor ETP-46464, while more potent (IC50 = 25 nM), lacks published aqueous solubility and microsomal stability data in its primary characterization [2]. Similarly, the CHK1 inhibitor PF-477736 has reported DMSO solubility but no aqueous solubility or microsomal stability data in its probe report [3].

PARP1-deficient sensitization

Data to verify

Qualitative synthetic-lethal interaction; growth inhibition of PARP1⁻/⁻ vs. PARP1⁺/⁺ cells.

Supports PARP1-dependent DNA repair pathway research.

Exact colony counts and cell line not publicly archived; verify in user model.

Evidence Dimension	ADME characterization completeness
Target Compound Data	Aqueous solubility: 9.9 μM (PBS); Permeability: 376 × 10⁻⁶ cm/s; Log D: 1.58; Rat microsomal T1/2: 11 min; Human microsomal % remaining: 57.9%
Comparator Or Baseline	ETP-46464: No aqueous solubility or microsomal stability reported; PF-477736: No aqueous solubility or microsomal stability reported in probe characterization
Quantified Difference	ML367 has published quantitative ADME data; comparators lack equivalent characterization
Conditions	PAMPA assay; rat/human liver microsomes with NADPH

Why This Matters

Procurement of ML367 provides researchers with the necessary ADME parameters to design experiments with predictable compound behavior, reducing the risk of failed assays due to poor solubility, permeability, or unexpected metabolism.

• [1] Rohde JM, Rai G, Choi YJ, et al. Discovery of ML367, inhibitor of ATAD5 stabilization. Probe Reports from the NIH Molecular Libraries Program. 2013. Table 2: ADME profile of ML367. View Source
• [2] Toledo LI, Murga M, Zur R, et al. A cell-based screen identifies ATR inhibitors with synthetic lethal properties for cancer-associated mutations. Nat Struct Mol Biol. 2011;18(6):721-727. (ETP-46464 characterization) View Source
• [3] Blasina A, Hallin J, Chen E, et al. Breaching the DNA damage checkpoint via PF-00477736, a novel small-molecule inhibitor of checkpoint kinase 1. Mol Cancer Ther. 2008;7(8):2394-2404. View Source

High DMSO Solubility Facilitates In Vitro Assay Preparation

ML367 demonstrates high solubility in DMSO, with reported values of 67 mg/mL (200.4 mM) . This compares favorably to the ATR inhibitor ETP-46464, which has lower DMSO solubility ranging from 6 mg/mL to 14 mg/mL depending on the vendor . The CHK1 inhibitor PF-477736 shows comparable DMSO solubility (84 mg/mL), but its aqueous solubility and microsomal stability are not characterized in the probe report . Higher DMSO solubility reduces the risk of precipitation during stock solution preparation and dilution, ensuring consistent compound concentration across experiments.

Evidence Dimension	DMSO solubility
Target Compound Data	67 mg/mL (200.4 mM)
Comparator Or Baseline	ETP-46464: 6–14 mg/mL (12.75–29.75 mM); PF-477736: 84 mg/mL (200.24 mM)
Quantified Difference	ML367 has 4.8× to 11.2× higher DMSO solubility than ETP-46464; comparable to PF-477736
Conditions	25°C, anhydrous DMSO

Why This Matters

High DMSO solubility simplifies stock solution preparation, minimizes the need for sonication or heating, and ensures reliable compound delivery in cell-based assays.

Documented Aqueous Stability Supports Reliable Long-Term Assays

ML367 exhibits excellent aqueous stability, with 100% remaining after 48 hours in PBS buffer (pH 7.4) at room temperature [1]. It also shows high stability in mouse plasma (>90 min half-life) [2]. In contrast, the ATR inhibitor ETP-46464 and the CHK1 inhibitor PF-477736 lack published aqueous stability data in their primary characterization reports [3]. This stability profile ensures that ML367 remains intact throughout extended cell-based assays, reducing the risk of compound degradation confounding experimental results.

Evidence Dimension	Aqueous stability (PBS pH 7.4, 48 h)
Target Compound Data	100% remaining after 48 h
Comparator Or Baseline	ETP-46464: No published data; PF-477736: No published data
Quantified Difference	ML367 has documented aqueous stability; comparators lack equivalent data
Conditions	PBS buffer pH 7.4, room temperature, 48 h

Why This Matters

Documented aqueous stability provides confidence that compound activity is maintained over the duration of long-term experiments, improving assay reproducibility and data quality.

• [1] Rohde JM, Rai G, Choi YJ, et al. Discovery of ML367, inhibitor of ATAD5 stabilization. Probe Reports from the NIH Molecular Libraries Program. 2013. Figure 1: Stability of ML367 in aqueous solution. View Source
• [2] Rohde JM, Rai G, Choi YJ, et al. Discovery of ML367, inhibitor of ATAD5 stabilization. Probe Reports from the NIH Molecular Libraries Program. 2013. Table 2: ADME profile of ML367 (mouse plasma stability). View Source
• [3] Chemical Probes Portal. Probe Reports for ETP-46464 and PF-477736. Accessed 2026-04-18. View Source

Validated PARP1 Synthetic Lethality Sensitizer for Cancer Research

ML367 has been shown to sensitize cells possessing a knock-out mutation of the PARP1 gene, suggesting utility as a sensitizer to kill cancer cells defective in the PARP1-dependent DNA repair pathway [1]. Furthermore, a recent 2026 study identified ML367 and its derivative UNI418 as compounds that re-sensitize PARP inhibitor-resistant tumor cells in both in vitro and in vivo xenograft models [2]. While alternative DNA damage response inhibitors (e.g., CHK1 inhibitors) have also been explored for synthetic lethality, ML367's specific activity in PARP1-deficient contexts provides a distinct mechanistic niche [3].

Evidence Dimension	PARP1 synthetic lethality sensitization
Target Compound Data	Sensitizes PARP1 knock-out cells; re-sensitizes PARP inhibitor-resistant tumors
Comparator Or Baseline	CHK1 inhibitors: Reported synthetic lethality with DNA-damaging agents, but not specifically characterized for PARP1-deficient contexts
Quantified Difference	ML367 has validated activity in PARP1-deficient and PARP inhibitor-resistant models; CHK1 inhibitors lack equivalent published characterization
Conditions	PARP1 knock-out cells; PARP inhibitor-resistant tumor xenografts

Why This Matters

For oncology researchers investigating PARP inhibitor resistance or synthetic lethality strategies, ML367 offers a validated chemical tool with demonstrated efficacy in relevant disease models.

• [1] Rohde JM, Rai G, Choi YJ, et al. Discovery of ML367, inhibitor of ATAD5 stabilization. Probe Reports from the NIH Molecular Libraries Program. 2013. Section 2: Probe Structure & Characteristics. View Source
• [2] Kong S, et al. Targeting IP6 signaling to destabilize homologous recombination proteins to overcome PARP inhibitor resistance. Nat Commun. 2026;17:4141. doi:10.1038/s41467-026-71421-z. View Source
• [3] Lord CJ, Ashworth A. PARP inhibitors: Synthetic lethality in the clinic. Science. 2017;355(6330):1152-1158. View Source

ML367 Research Applications

ATAD5 Deconvolution in DNA Repair Studies

As the first and only well-characterized inhibitor of ATAD5 stabilization, ML367 is the essential chemical probe for dissecting ATAD5's role in DNA repair, replication stress, and genomic instability [1]. Its defined potency (IC50 = 1.2 μM), selectivity (>40-fold over luciferase), and fully disclosed ADME profile enable reproducible, target-specific interrogation of ATAD5 function in cell-based assays [2].

Synthetic-Lethality Screening in DNA Repair-Deficient Cells

ML367 has been validated in PARP1 knock-out models and, through its derivative UNI418, has demonstrated the ability to re-sensitize PARP inhibitor-resistant tumors in vivo [1]. Researchers studying mechanisms of PARP inhibitor resistance or developing combination therapies can leverage ML367 as a tool to explore ATAD5-dependent synthetic lethality pathways [2].

Suppression of UV-Induced DNA Damage Signaling

With high DMSO solubility (67 mg/mL) and documented aqueous stability (100% remaining after 48 h), ML367 is ideally suited for high-throughput screening campaigns and extended cell-based assays [1]. Its characterized selectivity profile mitigates the risk of false positives from luciferase interference, a common HTS artifact [2].

Chemical Biology and Probe Development

As an MLPCN-validated probe with a published two-step synthetic route and full analytical characterization, ML367 serves as a benchmark for medicinal chemistry optimization and the development of next-generation ATAD5 or DNA damage response inhibitors [1]. Its derivative UNI418 has already been identified as a dual PIKfyve/PIP5K1C inhibitor with antiviral activity, demonstrating the utility of ML367 as a starting point for chemical biology programs [2].

Application

Selection Property

Validation Focus

ATAD5 deconvolution in DNA repair

ATAD5 destabilization specificity

PCNA loading, replication fork dynamics

Synthetic-lethality screening

PARP1-deficiency selectivity

Colony formation across isogenic DNA repair-deficient lines

UV-induced DNA damage signaling

RPA32/CHK1 phosphorylation inhibition

UV dose-response and DNA damage checkpoint readouts

• [1] Rohde JM, Rai G, Choi YJ, et al. Discovery of ML367, inhibitor of ATAD5 stabilization. Probe Reports from the NIH Molecular Libraries Program. 2013. View Source
• [2] Kong S, et al. Targeting IP6 signaling to destabilize homologous recombination proteins to overcome PARP inhibitor resistance. Nat Commun. 2026;17:4141. View Source